Cas no 2138558-37-7 (ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate)

• Product Name: ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate
• CAS No: 2138558-37-7
• MF: C₁₁H₁₇ClN₂O₂
• MW: 244.717881917953
• CID: 6594904
• PubChem ID: 165800752
• Update Time: 2025-05-20

ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1154569
• 2138558-37-7
• ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate

• Inchi： 1S/C11H17ClN2O2/c1-4-13-6-8-9(11(15)16-5-2)7(3)14-10(8)12/h13-14H,4-6H2,1-3H3
• InChI Key： HGGSTTOTLQCEJP-UHFFFAOYSA-N
• SMILES： ClC1=C(CNCC)C(C(=O)OCC)=C(C)N1

Computed Properties

• Exact Mass: 244.0978555g/mol
• Monoisotopic Mass: 244.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.1Ų

Additional information on ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate

Ethyl 5-Chloro-4-[(Ethylamino)Methyl]-2-Methyl-1H-Pyrrole-3-Carboxylate: A Comprehensive Overview

Ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate, with the CAS number 2138558-37-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrrole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug development. The structure of this compound is characterized by a pyrrole ring substituted with a chlorine atom at position 5, an ethylamino methyl group at position 4, and a methyl group at position 2. The carboxylate group at position 3 is esterified with an ethyl group, adding to its functional diversity.

The synthesis of Ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction process while maintaining high selectivity. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts, making it more efficient for large-scale production.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug discovery. Pyrrole derivatives are known for their ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. Recent research has highlighted the ability of Ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate to inhibit certain kinases involved in cancer cell proliferation. This finding has sparked interest in its potential use as an anticancer agent.

In addition to its pharmacological applications, this compound has also been studied for its electronic properties. The pyrrole ring serves as a conjugated system, which can be exploited in materials science for applications such as organic electronics and sensors. Researchers have investigated the use of this compound as a building block for constructing π-conjugated polymers with tailored electronic properties. These polymers show promise in improving the efficiency of organic light-emitting diodes (OLEDs) and photovoltaic devices.

The toxicological profile of Ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate has been a subject of recent studies to ensure its safety for therapeutic use. Acute toxicity tests indicate that the compound exhibits low toxicity at therapeutic doses, making it a viable candidate for further preclinical testing. However, chronic toxicity studies are still underway to fully assess its long-term safety profile.

From a structural perspective, the presence of multiple substituents on the pyrrole ring imparts unique electronic and steric effects that influence its reactivity and biological activity. The chlorine atom at position 5 introduces electron-withdrawing effects, which can enhance the electrophilicity of adjacent positions on the ring. The ethylamino methyl group at position 4 adds both steric bulk and hydrogen bonding capabilities, which can modulate interactions with biological targets. The methyl group at position 2 provides additional steric hindrance and may influence the overall conformational flexibility of the molecule.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on Ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate. These studies have provided insights into its three-dimensional structure, binding affinity to target proteins, and potential metabolic pathways. Such computational approaches are invaluable for guiding experimental efforts and accelerating drug discovery.

In conclusion, Ethyl 5-chloro-4-[(ethylamino)methyl]-2-methyl-1H-pyrrole-3-carboxylate is a versatile compound with diverse applications in pharmacology, materials science, and organic electronics. Its unique chemical structure and promising biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing various fields within chemistry and beyond.